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Cat. No.: B018466

An In-depth Technical Guide to 5-Nitroso-2,4,6-triaminopyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Nitroso-2,4,6-triaminopyrimidine (CAS No: 1006-23-1) is a heterocyclic organic compound
with the molecular formula CaHsNeO.[1][2][3][4] It is recognized as a crucial intermediate in
organic synthesis, particularly in the pharmaceutical and agrochemical industries.[5][6] Its
characteristic nitrogen-rich pyrimidine core, functionalized with amino and nitroso groups,
imparts a unique reactivity that is leveraged in the development of various therapeutic agents,
including anti-cancer drugs, and as a precursor for agrochemicals like herbicides and
pesticides.[6] This document provides a comprehensive overview of its physical and chemical
properties, spectral data, detailed experimental protocols for its synthesis, and essential safety
and handling guidelines.

Physical and Chemical Properties

5-Nitroso-2,4,6-triaminopyrimidine is a stable solid under standard conditions but is
incompatible with strong oxidizing agents.[1][7] It typically appears as a light pink to purple or
raspberry-red crystalline powder.[1][5][8]

Quantitative Physical Properties
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The key physical properties of 5-Nitroso-2,4,6-triaminopyrimidine are summarized in the
table below. Note that some values are estimates derived from computational models.

Property Value Reference(s)
Molecular Weight 154.13 g/mol [1112][3]
Melting Point > 300 °C [11[81I9]
Boiling Point 277.47 °C (Rough Estimate) [1][10]

Density 1.4.788 g/cm3 (Rough (110]

Estimate)
pKa 4.07 £ 0.10 (Predicted) [1][10]
Refractive Index 1.7290 (Estimate) [1][10]
Solubility

The compound exhibits limited solubility in common organic solvents. It is slightly soluble in
Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) upon heating.[1][10]

Spectral Data

Spectroscopic data is critical for the identification and characterization of 5-Nitroso-2,4,6-
triaminopyrimidine.
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Spectroscopy Type

Data Availability and
Technique

Reference(s)

Infrared (IR)

Full FTIR spectra are
available. The KBr wafer
technique has been used for

sample preparation.

[2][11][12]

UV-Visible (UV-Vis)

UV-Vis absorption spectra are
available for viewing in spectral

databases.

[2]112][13]

Mass Spectrometry (MS)

GC-MS and MS-MS spectral
data have been documented.

[2]

Experimental Protocols

Synthesis

Several methods for the synthesis of 5-Nitroso-2,4,6-triaminopyrimidine have been reported.

The following protocols outline key methodologies.

This method involves the direct nitrosation of a commercially available precursor.[5]

e Dissolve 2,4,6-triaminopyrimidine (e.g., 300 mg, 2.40 mmol) in water (2.4 mL).

e Add acetic acid (220 yL) to the solution.

e Cool the mixture in an ice bath.

¢ Add a solution of sodium nitrite (NaNO3z) (174 mg, 2.52 mmol) in water (1 mL) dropwise. A

pink precipitate will form.

 Stir the resulting mixture at room temperature for 15 minutes.

« Filter the precipitate.

o Wash the collected solid sequentially with water, acetone, and ether.
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e Dry the final product under vacuum to yield 5-Nitroso-2,4,6-triaminopyrimidine as a purple
solid (yields up to 92%).[5]

Starting Materials

‘Workup & Purification

Reaction Steps

Add NaNO:
(Nitrosation)

NaNO: Solution

Click to download full resolution via product page

Caption: Workflow for Synthesis Protocol 1.

This improved process allows for the production of the target compound without the isolation of
intermediates, making it suitable for larger-scale synthesis.[8]

» Dissolve a guanidine salt (e.g., 6.48 kg of guanidine hydrochloride) in a lower aliphatic
alcohol (e.g., 30 liters of ethanol).

e Add a base (e.g., 6.0 kg of sodium methylate) while maintaining the temperature below 25
°C.

e Add a solution of malonic acid dinitrile (e.g., 4.5 kg in 30 liters of ethanol) over one hour at 20
°C.

 Boil the reaction mixture under reflux (approx. 80 °C) for three hours.
e Cool the mixture to 20-25 °C.

¢ Adjust the pH with acetic acid and add water.
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e Introduce nitrous acid by adding an aqueous solution of a nitrite salt (e.g., 4.73 kg of sodium
nitrite in 9 liters of water) rapidly.

« Stir the mixture for two hours, then heat slowly to 50 °C and stir for an additional two hours.
e Cool to 20 °C to allow the product to precipitate.

o Recover the raspberry-red product by filtration, wash with warm water, and dry.[8]

Application in Further Synthesis

5-Nitroso-2,4,6-triaminopyrimidine is a versatile precursor. For example, it is used to prepare
aminobenzodiazepines and can undergo N-oxidation to create energetic materials.

5-Nitroso-2,4,6-
triaminopyrimidine

Energetic Material Synthesis

N-oxidation 5-Nitro-2,4,6-triaminopyrimidine-

Condensation with

Phenylacetonitrile (Mild Oxidation) 1,3-Dioxide (NTAPDO)

Aminobenzodiazepine
Product

Click to download full resolution via product page

Caption: Role as a precursor in synthesis.

Safety and Handling

Due to the presence of nitroso and amino functional groups and the fact that its toxicological
properties have not been fully investigated, 5-Nitroso-2,4,6-triaminopyrimidine must be
handled with caution.[14][15]
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» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles compliant with OSHA or European
standards.[14][16]

o Hand Protection: Wear appropriate chemical-resistant gloves.[14][16]

o Skin and Body Protection: Use a lab coat or protective clothing to prevent skin exposure.
[14][16]

o Respiratory Protection: In case of dust generation, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[14][17]

e Handling:

o

Use in a well-ventilated area or under a fume hood.[14]

[e]

Minimize dust generation and accumulation.[14]

(¢]

Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation.[14]

[¢]

Wash hands thoroughly after handling.[14][16]
e Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances like strong
oxidizing agents.[14]

o Keep the container tightly closed when not in use.[14][18] Some suppliers recommend
storage at -20°C.[1][18]

o First Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek immediate
medical attention.[14]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing. Get medical aid.[14]
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o Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. Seek medical aid.[14]

o Ingestion: If the victim is conscious, give 2-4 cupfuls of water or milk. Do not induce
vomiting. Seek immediate medical attention.[14]

e Disposal:

o The recommended disposal method is incineration at a licensed hazardous waste disposal
facility.[15]

o Spilled material should be carefully swept up to avoid dust, placed into a clean, dry, closed
container, and disposed of as hazardous waste.[14][17]
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Caption: Emergency response workflow.
Applications

The primary application of 5-Nitroso-2,4,6-triaminopyrimidine is as a chemical intermediate.

e Pharmaceuticals: It is a key building block in the synthesis of various drugs. Itis a
documented precursor for aminobenzodiazepines, the diuretic Triamterene, and the
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chemotherapy agent Methotrexate.[5][9] Its reactive nature makes it valuable in developing
novel anti-cancer agents.[6]

o Agrochemicals: The compound serves as a starting material for herbicides and pesticides,
contributing to crop protection and yield enhancement.[6]

o Energetic Materials: Through N-oxidation reactions, it can be converted into energetic
compounds such as 5-Nitro-2,4,6-triaminopyrimidine-1,3-Dioxide (NTAPDO), which are
studied for their potential as explosives with good thermal stability.[19]

Conclusion

5-Nitroso-2,4,6-triaminopyrimidine is a high-value intermediate compound with significant
applications in medicinal chemistry and materials science. Its synthesis is well-documented,
with scalable protocols available. A thorough understanding of its physical properties, chemical
reactivity, and strict adherence to safety and handling protocols are paramount for
professionals working with this versatile molecule. The continued exploration of its reactivity is
expected to yield novel compounds with significant biological and material applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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